Cas no 956025-34-6 (1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 956025-34-6
• MF: C₉H₁₀IN₅
• MW: 315.113672733307
• MDL: MFCD31717079
• CID: 4781357
• Update Time: 2025-05-21

1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-(cyclopropylmethyl)-3-iodopyrazolo[3,4-d]pyrimidin-4-amine
• 1-cyclopropylmethyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine

• MDL： MFCD31717079
• Inchi： 1S/C9H10IN5/c10-7-6-8(11)12-4-13-9(6)15(14-7)3-5-1-2-5/h4-5H,1-3H2,(H2,11,12,13)
• InChI Key： SHYGAPGPWVGJES-UHFFFAOYSA-N
• SMILES： IC1C2=C(N)N=CN=C2N(CC2CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6

1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Recent Advances in the Study of 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 956025-34-6)

1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 956025-34-6) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropylmethyl and iodine substituents, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the fields of oncology and neurology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine via a multi-step process involving cyclization and iodination reactions. The study highlighted the compound's stability under physiological conditions and its suitability for further derivatization. The iodine moiety, in particular, was noted for its versatility in cross-coupling reactions, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that this compound exhibits promising kinase inhibitory activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibition of certain tyrosine kinases implicated in cancer progression. The cyclopropylmethyl group was found to enhance binding affinity to the kinase ATP-binding site, while the iodine atom contributed to improved selectivity. These findings suggest potential applications in targeted cancer therapies, particularly for resistant malignancies.

Recent preclinical studies have explored the compound's blood-brain barrier permeability, indicating potential applications in neurological disorders. A 2023 paper in ACS Chemical Neuroscience demonstrated that structural modifications of 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine could yield derivatives with enhanced neuroprotective properties. Researchers are particularly interested in its potential as a scaffold for developing novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's safety profile has been evaluated in recent toxicological studies. A 2023 report in Chemical Research in Toxicology presented data showing favorable pharmacokinetic properties and minimal off-target effects at therapeutic concentrations. However, researchers caution that further optimization may be required to improve metabolic stability and reduce potential hepatotoxicity observed at higher doses in animal models.

Ongoing research is exploring the compound's potential in combination therapies. A 2024 study currently in press (European Journal of Medicinal Chemistry) investigates its synergistic effects with existing chemotherapeutic agents, showing promise in overcoming drug resistance mechanisms. The unique chemical properties of 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine appear to modulate cellular efflux pumps, potentially enhancing the efficacy of co-administered drugs.

In conclusion, 1-(Cyclopropylmethyl)-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. Recent advances in its synthesis and characterization have laid the foundation for further development, particularly in oncology and neurology. Future research directions likely will focus on optimizing its drug-like properties and exploring its mechanisms of action in greater detail.